Cas no 1478864-41-3 (2-acetamido-2-methyl-4-phenylbutanoic acid)

• Product Name: 2-acetamido-2-methyl-4-phenylbutanoic acid
• CAS No: 1478864-41-3
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5961182
• PubChem ID: 63704764
• Update Time: 2025-05-20

2-acetamido-2-methyl-4-phenylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, α-(acetylamino)-α-methyl-
• 2-acetamido-2-methyl-4-phenylbutanoic acid
• AKOS013015254
• 1478864-41-3
• EN300-13159511
• Z1147230573

• Inchi： 1S/C13H17NO3/c1-10(15)14-13(2,12(16)17)9-8-11-6-4-3-5-7-11/h3-7H,8-9H2,1-2H3,(H,14,15)(H,16,17)
• InChI Key： AMAVRLVZZPHDCL-UHFFFAOYSA-N
• SMILES： C1(CCC(NC(C)=O)(C)C(O)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 235.12084340g/mol
• Monoisotopic Mass: 235.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 66.4Ų

Experimental Properties

• Density: 1.145±0.06 g/cm3(Predicted)
• Boiling Point: 460.0±38.0 °C(Predicted)
• pka: 3.68±0.10(Predicted)

Additional information on 2-acetamido-2-methyl-4-phenylbutanoic acid

2-Acetamido-2-Methyl-4-Phenylbutanoic Acid: A Comprehensive Overview

The compound with CAS No. 1478864-41-3, commonly referred to as 2-acetamido-2-methyl-4-phenylbutanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an acetamido group, a methyl group, and a phenyl group within a butanoic acid framework. The chemical structure of this compound plays a pivotal role in its biological activity and therapeutic potential.

Recent studies have highlighted the importance of 2-acetamido-2-methyl-4-phenylbutanoic acid in drug discovery and development. Researchers have focused on its ability to modulate key biological pathways, particularly those involved in inflammation and cellular signaling. For instance, a 2023 study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory properties by inhibiting the activity of cyclooxygenase (COX) enzymes. This finding underscores its potential as a lead compound for the development of novel anti-inflammatory agents.

Another area of interest lies in the synthesis and characterization of 2-acetamido-2-methyl-4-phenylbutanoic acid. Chemists have explored various synthetic routes to optimize the production of this compound, ensuring scalability and cost-effectiveness. A notable advancement in this field was reported in *Organic Process Research & Development*, where a team of researchers developed a green chemistry approach utilizing microwave-assisted synthesis to achieve high yields of the compound with minimal environmental impact.

The pharmacokinetic profile of CAS No. 1478864-41-3 has also been extensively studied to evaluate its suitability as an oral drug candidate. Preclinical studies conducted in animal models revealed that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings suggest that it could be an ideal candidate for further clinical trials, particularly in the context of chronic inflammatory diseases such as arthritis and cardiovascular disorders.

In addition to its therapeutic applications, 2-acetamido-2-methyl-4-phenylbutanoic acid has shown promise in the field of cosmetics and personal care products. Its ability to penetrate the skin barrier and exert anti-inflammatory effects makes it a valuable ingredient in formulations targeting acne, rosacea, and other inflammatory skin conditions. A 2023 review published in *Cosmetic Dermatology* highlighted its potential as a natural alternative to synthetic anti-inflammatory agents, emphasizing its safety profile and efficacy.

From a structural perspective, the molecular weight and functional groups of this compound contribute significantly to its versatility. The presence of an acetamido group enhances its solubility in polar solvents, while the phenyl group imparts hydrophobicity, enabling it to interact with lipid-rich environments. These properties make it an attractive candidate for both small-molecule drug design and advanced material science applications.

Looking ahead, ongoing research is focused on elucidating the mechanisms underlying the biological activity of CAS No. 1478864-41-3. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield new insights into its therapeutic potential, particularly in the context of emerging diseases such as neurodegenerative disorders and cancer. The integration of computational chemistry tools with experimental studies is anticipated to accelerate the discovery process, paving the way for innovative treatments.

In conclusion, 2-acetamido-2-methyl-4-phenylbutanoic acid represents a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure, coupled with promising biological activity, positions it as a key player in future advancements in medicine and beyond.